Cas no 1608-83-9 (α-Dimethoxymethyl-methoxypropionitrile)

α-Dimethoxymethyl-methoxypropionitrile structure
1608-83-9 structure
Product Name:α-Dimethoxymethyl-methoxypropionitrile
CAS No:1608-83-9
MF:C7H13NO3
MW:159.183022260666
CID:117869
PubChem ID:9877453
Update Time:2025-04-18

α-Dimethoxymethyl-methoxypropionitrile Chemical and Physical Properties

Names and Identifiers

    • α-Dimethoxymethyl-methoxypropionitrile
    • 3,3-Dimethoxy-2-(methoxymethyl)propanenitrile
    • Propanenitrile,3,3-dimethoxy-2-(methoxymethyl)-
    • SCHEMBL11199280
    • alpha-Dimethoxymethyl-methoxypropionitrile
    • 1608-83-9
    • DTXSID60432166
    • Inchi: 1S/C7H13NO3/c1-9-5-6(4-8)7(10-2)11-3/h6-7H,5H2,1-3H3
    • InChI Key: ZOGALNPAGNDURI-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C#N)COC)OC

Computed Properties

  • Exact Mass: 159.08959
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 51.5Ų

Experimental Properties

  • PSA: 51.48
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